Cas no 2870674-11-4 (1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, methyl ester )

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, methyl ester
• CAS No: 2870674-11-4
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5563387
• Update Time: 2025-05-24

1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate (ACI)
• 1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, methyl ester

• Inchi： 1S/C8H13N3O2/c1-5-6(4-9)7(8(12)13-3)10-11(5)2/h4,9H2,1-3H3
• InChI Key： TZVLCQDDANVFRG-UHFFFAOYSA-N
• SMILES： O=C(C1C(CN)=C(C)N(C)N=1)OC

Additional information on 1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, methyl ester

Recent Advances in the Study of 1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, methyl ester (CAS: 2870674-11-4)

The compound 1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, methyl ester (CAS: 2870674-11-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of this pyrazole derivative, which make it a promising candidate for targeting various biological pathways. The presence of both an aminomethyl group and a methyl ester moiety in its structure allows for versatile chemical modifications, enabling researchers to explore its interactions with different biological targets. Several research groups have reported successful synthesis routes for this compound, with optimized yields and purity, which are critical for further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, methyl ester exhibits notable inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. For instance, a recent study published in the Journal of Medicinal Chemistry revealed that this compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. These findings suggest its potential as a lead compound for developing anti-inflammatory and anti-cancer agents.

Further investigations into the pharmacokinetic properties of this compound have also been conducted. Researchers have employed advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) to assess its stability, metabolism, and bioavailability. These studies indicate that the compound has favorable pharmacokinetic profiles, with reasonable oral bioavailability and metabolic stability, making it a viable candidate for further preclinical development.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology research. Its ability to selectively bind to certain protein targets has been leveraged in the development of novel probes for studying protein-ligand interactions. Such applications underscore the versatility of 1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, methyl ester beyond traditional drug discovery.

In conclusion, the recent advancements in the study of 1H-Pyrazole-3-carboxylic acid, 4-(aminomethyl)-1,5-dimethyl-, methyl ester (CAS: 2870674-11-4) highlight its significant potential in both therapeutic and research applications. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual translation into clinical applications. Researchers in the field are encouraged to explore this compound's diverse applications and contribute to the growing body of knowledge surrounding its utility in chemical biology and medicinal chemistry.